Cas no 31090-81-0 (Thiourea,N-(3-methoxyphenyl)-N'-phenyl-)

• Product Name: Thiourea,N-(3-methoxyphenyl)-N'-phenyl-
• CAS No: 31090-81-0
• MF: C₁₄H₁₄N₂OS
• MW: 258.338761806488
• CID: 317642
• PubChem ID: 698360
• Update Time: 2025-04-19

Thiourea,N-(3-methoxyphenyl)-N'-phenyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea,N-(3-methoxyphenyl)-N'-phenyl-
• 1-(3-methoxyphenyl)-3-phenyl-2-propene-1-one
• 1-(3-Methoxyphenyl)-3-phenyl-2-propenon
• 1-(3-methoxyphenyl)-3-phenylpropenone
• 1-(3-Methoxyphenylen)-3-methyl-pyrazolon-(5)
• 2-(3-methoxy-phenyl)-5-methyl-1,2-dihydro-pyrazol-3-one
• 3H-Pyrazol-3-one, 2,4-dihydro-2-(3-methoxyphenyl)-5-methyl-
• 3'-methoxychalcone
• 6-methoxy-2-phenyl-4H-chromen-4-one
• CTK2E9062
• N-(m-methoxyphenyl)-N'-phenylthiourea
• p-methoxychalcone
• SureCN4662941
• 1-(3-methoxyphenyl)-3-phenylthiourea
• DTXSID50351357
• AKOS000487694
• TimTec1_001492
• HMS1538D18
• Oprea1_485962
• NSC-191425
• 3-Methoxythiocarbanilide
• 1-(3-methoxyphenyl)-3-phenyl-thiourea
• NSC191425
• NCGC00174374-01
• 31090-81-0

• Inchi： 1S/C14H14N2OS/c1-17-13-9-5-8-12(10-13)16-14(18)15-11-6-3-2-4-7-11/h2-10H,1H3,(H2,15,16,18)
• InChI Key： QZSMRTKLSHKPEV-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC=CC=1)NC1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 258.08282
• Monoisotopic Mass: 258.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 65.4Ų

Experimental Properties

• Density: 1.28
• Boiling Point: 383°Cat760mmHg
• Flash Point: 185.5°C
• Refractive Index: 1.712
• PSA: 33.29
• LogP: 3.65010